1-[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-4-(3-chloro-2-methylphenyl)piperazine

• IUPAC Name: 1-(4-chloro-2,5-dimethoxyphenyl)sulfonyl-4-(3-chloro-2-methylphenyl)piperazine
• InChI: InChI=1S/C19H22Cl2N2O4S/c1-13-14(20)5-4-6-16(13)22-7-9-23(10-8-22)28(24,25)19-12-17(26-2)15(21)11-18(19)27-3/h4-6,11-12H,7-10H2,1-3H3
• InChI Key: KQTNPBWJAORLSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)N2CCN(CC2)S(=O)(=O)C3=C(C=C(C(=C3)OC)Cl)OC
• Molecular Formula: C19H22Cl2N2O4S
• Molecular Weight: 445.4 g/mol

Description

1-[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-4-(3-chloro-2-methylphenyl)piperazine, commonly known as CSP, is a chemical compound that has found significant application in scientific research. CSP is a piperazine derivative that has been synthesized through various methods, which will be discussed in CSP has been found to have a unique mechanism of action, which has made it a valuable tool in biochemical and physiological research. This paper aims to provide an overview of CSP, its synthesis, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

CSP acts as a selective antagonist of the serotonin 5-HT2A receptor, which is involved in various physiological and pathological processes. CSP binds to the receptor and prevents the activation of downstream signaling pathways, resulting in the inhibition of physiological and behavioral responses mediated by the receptor. The unique mechanism of action of CSP has made it a valuable tool in the study of serotonin receptor function and regulation.
Biochemical and Physiological Effects:
CSP has been found to have various biochemical and physiological effects. CSP has been shown to inhibit the activity of the 5-HT2A receptor, resulting in the inhibition of downstream signaling pathways. This inhibition has been shown to modulate various physiological and behavioral processes, including pain perception, anxiety, and depression. Furthermore, CSP has been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

CSP has several advantages as a tool in scientific research. CSP is a selective antagonist of the 5-HT2A receptor, which allows for the specific modulation of receptor activity without affecting other receptors. Furthermore, CSP has a unique mechanism of action, which has made it a valuable tool in the study of serotonin receptor function and regulation. However, CSP also has some limitations. CSP has a relatively short half-life, which limits its use in long-term experiments. Furthermore, CSP has been found to have some off-target effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for the use of CSP in scientific research. One potential direction is the study of the role of 5-HT2A receptor antagonists in the modulation of pain perception, anxiety, and depression in humans. Furthermore, the development of more selective and potent 5-HT2A receptor antagonists may allow for more precise modulation of receptor activity. Additionally, the study of the effect of CSP on other physiological and behavioral processes may provide further insight into the function and regulation of serotonin receptors.

Scientific Research Applications

CSP has found significant application in scientific research, particularly in the field of neuroscience. CSP has been used as a tool to study the function and regulation of serotonin receptors, which are involved in various physiological and pathological processes. CSP has also been used to study the role of serotonin receptors in the modulation of pain perception, anxiety, and depression. Furthermore, CSP has been used to study the effect of serotonin receptor agonists and antagonists on various physiological and behavioral processes.